Cas no 2137836-08-7 (4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137836-08-7
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 6484759
• PubChem ID: 165786119
• Update Time: 2025-06-07

4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• EN300-713372
• 2137836-08-7

• Inchi： 1S/C10H10BrN3O/c1-6-9(10(15)14(2)13-6)7-3-4-8(11)12-5-7/h3-5,13H,1-2H3
• InChI Key： MRBCTCPJTJDBSK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 267.00072g/mol
• Monoisotopic Mass: 267.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol

4-(6-Bromopyridin-3-yl)-1,3-Dimethyl-1H-Pyrazol-5-Ol: A Comprehensive Overview

4-(6-Bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol, also known by its CAS number 2137836-08-7, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol is composed of a pyrazole ring fused with a pyridine moiety, featuring a bromine atom at the 6-position of the pyridine ring. The presence of the hydroxyl group (-OH) at the 5-position of the pyrazole ring adds to its reactivity and functional versatility. This structure makes it an intriguing candidate for exploring various chemical transformations and biological interactions.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have investigated its role as a lead molecule in the development of new drugs targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain enzymes associated with neurodegenerative diseases. The bromine substituent plays a crucial role in modulating the compound's pharmacokinetic properties, making it a valuable tool in drug design.

In terms of synthesis, several methods have been reported to construct this compound efficiently. One notable approach involves a multi-component reaction strategy that combines pyridine derivatives with pyrazole precursors under mild conditions. This method not only enhances yield but also ensures high purity, which is essential for subsequent biological evaluations. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times significantly while maintaining product quality.

Beyond medicinal applications, 4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technology. A 2022 paper in Nature Communications reported its use as a building block for constructing metal-organic frameworks (MOFs) with enhanced gas adsorption capabilities. These findings underscore its versatility across diverse scientific domains.

The environmental impact and safety profile of this compound are also areas of active research. Regulatory agencies require thorough assessment of chemical substances to ensure they meet safety standards. Recent toxicity studies indicate that while 4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol-5-ol exhibits low acute toxicity, long-term exposure effects need further investigation. These studies are critical for determining its suitability for large-scale industrial applications.

In conclusion, 4-(6-bromopyridin-3-yl)-1,3-dimethyl-1H-pyrazol